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Introduction

Receptor-Interacting Protein Kinase 2 (RIPK2) is a critical serine/threonine-tyrosine kinase that
functions as a key downstream signaling molecule for the nucleotide-binding oligomerization
domain-like receptors (NLRs), NOD1 and NOD2.[1][2] Upon activation by bacterial
peptidoglycans, NOD1 and NOD?2 recruit RIPK2, leading to the activation of downstream
signaling cascades, primarily the nuclear factor-kappa B (NF-kB) and mitogen-activated protein
kinase (MAPK) pathways.[3][4] This activation results in the production of pro-inflammatory
cytokines and is essential for the innate immune response.[4][5] Dysregulation of the RIPK2
signaling pathway is implicated in a variety of inflammatory and autoimmune diseases,
including Crohn's disease, making it an attractive therapeutic target.[2][5]

RIPK2-IN-3 is a small molecule inhibitor of RIPK2.[6] These application notes provide detailed
protocols for cell-based assays to quantify the efficacy of RIPK2-IN-3 in a laboratory setting.
The described assays will enable researchers to assess the inhibitor's target engagement, its
impact on downstream signaling, and its functional consequences on cellular responses.

RIPK2 Signaling Pathway

The following diagram illustrates the canonical NOD2-RIPK2 signaling pathway leading to the
activation of NF-kB and the subsequent transcription of pro-inflammatory genes.
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Transfect HEK293 cells with
NanoLuc®-RIPK2 Fusion Vector
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Seed transfected cells into
96-well plates
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Incubate cells (Day 1)
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Add NanoBRET™ Tracer Reagent

Add serial dilutions of RIPK2-IN-3

Incubate for 2 hours (Day 2)

Add Nano-Glo® Substrate and
Extracellular NanoLuc® Inhibitor

Measure BRET signal
on a luminometer

Calculate IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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